O-Demethyl apixaban

Description

O-Demethyl apixaban sulfate sodium is a major circulating metabolite of Apixaban in humans . Apixaban, marketed under the brand name Eliquis, is an anticoagulant medication used to prevent blood clots and blocked blood vessels, reducing the risk of stroke in various cardiovascular conditions . Apixaban functions as an oral, direct, and selective inhibitor of Factor Xa (FXa), which is essential in preventing and treating thromboembolic diseases .

The O-demethyl apixaban sulfate is a significant metabolite in humans, though it circulates at lower concentrations in animals compared to its parent compound . Apixaban undergoes O-demethylation, a process catalyzed by cytochrome P450 enzymes, which converts it to O-demethyl apixaban . Subsequently, sulfotransferases (SULTs) conjugate O-demethyl apixaban to form O-demethyl apixaban sulfate . Research has identified that SULT1A1 and SULT1A2 exhibit significant catalytic activity in forming O-demethyl apixaban sulfate, with SULT1A3, SULT1E1, and SULT2A1 showing much lower activity .

O-Demethyl apixaban sulfate sodium inhibits factor X (FXa) with a Ki of 58 μM . Another similar compound is O-Desmethyl apixaban, also known as 4-Demethoxy-4-hydroxy Apixaban . O-Demethyl apixaban's molecular weight is 445.5 g/mol .

• CAS No.: 503612-76-8
• Product Name: O-Demethyl apixaban
• Molecular Formula: C24H23N5O4
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 1-(4-hydroxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C24H23N5O4/c25-23(32)21-19-12-14-28(16-6-4-15(5-7-16)27-13-2-1-3-20(27)31)24(33)22(19)29(26-21)17-8-10-18(30)11-9-17/h4-11,30H,1-3,12-14H2,(H2,25,32)
• Standard InChIKey: HGHLWAZFIGRAOT-UHFFFAOYSA-N
• SMILES: C1CCN(C(=O)C1)C2=CC=C(C=C2)N3CCC4=C(C3=O)N(N=C4C(=O)N)C5=CC=C(C=C5)O
• Canonical SMILES: C1CCN(C(=O)C1)C2=CC=C(C=C2)N3CCC4=C(C3=O)N(N=C4C(=O)N)C5=CC=C(C=C5)O
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 4-Demethoxy-4-hydroxy apixaban
• PubChem Compound: 10203943
• Last Modified: Apr 15 2024